Cas no 120939-89-1 (Carbamic acid,[2-(methoxyamino)-2-oxoethyl]-, 1,1-dimethylethyl ester (9CI))

Carbamic acid,[2-(methoxyamino)-2-oxoethyl]-, 1,1-dimethylethyl ester (9CI) structure
120939-89-1 structure
Product Name:Carbamic acid,[2-(methoxyamino)-2-oxoethyl]-, 1,1-dimethylethyl ester (9CI)
CAS No:120939-89-1
MF:C8H16N2O4
MW:204.223642349243
CID:133258
PubChem ID:45092035
Update Time:2025-04-19

Carbamic acid,[2-(methoxyamino)-2-oxoethyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,[2-(methoxyamino)-2-oxoethyl]-, 1,1-dimethylethyl ester (9CI)
    • Carbamic acid, [2-(methoxyamino)-2-oxoethyl]-, 1,1-dimethylethyl ester (9CI)
    • 120939-89-1
    • SCHEMBL3685404
    • Carbamic acid,[2-(methoxyamino)-2-oxoethyl]-,1,1-dimethylethyl ester(9ci)
    • Inchi: 1S/C8H16N2O4/c1-8(2,3)14-7(12)9-5-6(11)10-13-4/h5H2,1-4H3,(H,9,12)(H,10,11)
    • InChI Key: CZFRCTCUZBILRW-UHFFFAOYSA-N
    • SMILES: O(C(NCC(NOC)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 204.11108
  • Monoisotopic Mass: 204.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.7A^2
  • XLogP3: 0.3

Experimental Properties

  • PSA: 76.66

Carbamic acid,[2-(methoxyamino)-2-oxoethyl]-, 1,1-dimethylethyl ester (9CI) Related Literature

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